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Compound of Interest

Compound Name: 2-Ethoxy-6-methylbenzoic acid
CAS No.: 90259-35-1
Cat. No.: B1356715
Get Quote
. J

Executive Summary: Immediate Action Directives

Do NOT:

+ Do NOT dispose of this compound down the sink/drain. Even if neutralized, substituted
benzoic acids can disrupt municipal water treatment microbes and violate local POTW
(Publicly Owned Treatment Works) permits.[1]

+ Do NOT mix with strong oxidizers (e.g., Nitric Acid, Peroxides) or strong bases in the primary
waste container.[1]

¢ Do NOT dispose of as "General Trash.”
DO:

e Segregate as Solid Chemical Waste (if powder) or Non-Halogenated Organic Waste (if
dissolved in solvent).

» Label clearly with the full chemical name—avoid abbreviations like "2-E-6-MBA."[1]
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o Consult your facility's specific Approved Chemical Waste List; if unlisted, default to
"Hazardous Chemical Waste."[1]

Chemical Profile & Hazard Identification

To dispose of a chemical safely, one must understand its reactivity. 2-Ethoxy-6-methylbenzoic
acid is a substituted benzoic acid.[1] Its disposal requirements are dictated by its three primary
functional groups: the Carboxylic Acid, the Ether (Ethoxy), and the Aromatic Ring.[1]

hnical ificati

Parameter Description Implications for Disposal

. . . i Segregate from bases and
Chemical Class Organic Acid / Aromatic Ether o
oxidizers.[1]

Dust explosion hazard if
Physical State Solid (Crystalline Powder) aerosolized; requires solid

waste stream.

Corrosive to mucous

membranes; requires acid-

Acidity (pKa) Est. 3.0-4.0 ] ]
resistant containers
(HDPE/Glass).[1]
Will not fully dissolve in water
Water Solubility Low to Moderate without pH adjustment; do not

attempt aqueous disposal.

o Standard PPE (Nitrile gloves,
H315 (Skin Irrit.), H319 (Eye
Hazards (GHS) safety glasses, lab coat)

Irrit.), H335 (Resp.[1] Irrit.) required.[1][2]

The "Why" Behind Segregation

As a Senior Scientist, you must recognize that disposal is a chemical reaction we prevent from
happening.[1]

» Oxidizer Incompatibility: The ethoxy group and methyl group on the aromatic ring activate the
ring toward electrophilic aromatic substitution. Mixing this waste with strong oxidizing acids
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(like Nitric Acid waste) can lead to uncontrolled nitration, generating heat and potentially
explosive nitro-compounds.[1]

e Base Incompatibility: While neutralization is chemically possible, mixing bulk organic acids
with bulk bases in a waste drum generates significant exothermic energy.[1] In a closed
waste container, this rapid gas expansion and heat can cause container failure.[1]

Step-by-Step Disposal Protocol

This protocol follows the "Cradle-to-Grave" management principle, ensuring liability protection
for your laboratory.[1]

Phase 1: Characterization & Preparation

o Confirm State: Is the material a pure solid or dissolved in a solvent (e.g., DMSO, Methanol)?
e Select Container:

o For Solids: Use a wide-mouth High-Density Polyethylene (HDPE) jar or the original
shipping container if empty/residual.[1]

o For Liquids: Use a chemically resistant glass or HDPE bottle with a vented cap if available
(to prevent pressure buildup).

e Labeling: Apply a hazardous waste label immediately.

o Required Fields: Full Chemical Name ("2-Ethoxy-6-methylbenzoic acid"), Hazard Class
("lIrritant”, "Organic Acid"), and Date of Accumulation.[1]

Phase 2: Waste Stream Selection

This compound is Non-Halogenated. It contains Carbon, Hydrogen, and Oxygen.[1] It does not
contain Chlorine, Bromine, or Fluorine.[1]

e Stream A (Solid): "Hazardous Solid Waste - Organic."

o Stream B (Liquid): "Non-Halogenated Organic Solvents" (if dissolved in acetone/ethanol) OR
"Organic Acid Waste" (if dissolved in water/buffer).

© 2026 BenchChem. All rights reserved. 3/8 Tech Support


https://adem.alabama.gov/programs/land/landforms/hwcodes.pdf
https://adem.alabama.gov/programs/land/landforms/hwcodes.pdf
https://adem.alabama.gov/programs/land/landforms/hwcodes.pdf
https://adem.alabama.gov/programs/land/landforms/hwcodes.pdf
https://adem.alabama.gov/programs/land/landforms/hwcodes.pdf
https://www.benchchem.com/product/b1356715/docs?utm_src=pdf-body#proper-disposal-procedures-2-ethoxy-6-methylbenzoic-acid
https://adem.alabama.gov/programs/land/landforms/hwcodes.pdf
https://adem.alabama.gov/programs/land/landforms/hwcodes.pdf
https://adem.alabama.gov/programs/land/landforms/hwcodes.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1356715?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Phase 3: Storage & Hand-off[1][4]

e Secondary Containment: Place the waste container in a secondary tray (polypropylene) to

catch leaks.

o Segregation: Store in the Acid section of your satellite accumulation area. Keep physically
separate from the "Base/Caustic" waste stream.[1]

o Disposal Request: When the container is 90% full, submit a pickup request to your EHS

department.[1]

Operational Decision Logic (Workflow)

The following diagram illustrates the decision-making process for disposing of 2-Ethoxy-6-
methylbenzoic acid, ensuring compliance with RCRA (Resource Conservation and Recovery
Act) standards.
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Start: 2-Ethoxy-6-methylbenzoic Acid Waste

Determine Physical State

Solid / Powder Liquid / Solution
Containerize: Wide-Mouth HDPE Identify Solvent Base

/T

Organic Solvent
(e.g., DMSO, MeOH)

Aqueous Solution

Label: 'Solid Organic Waste - Irritant'

Stream: Non-Halogenated Organic Stream: Aqueous Organic Acid

Segregate: ACID Cabinet
(Away from Oxidizers/Bases)

Hand-off to EHS/Contractor

Click to download full resolution via product page
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Figure 1: Decision tree for classifying and segregating 2-Ethoxy-6-methylbenzoic acid waste

based on physical state and solvent matrix.[1]

Spill Response & Safety Data

In the event of a spill, immediate action prevents exposure and contamination.[1][3]

Scenario

Response Protocol

Minor Solid Spill (<10g)

1. Don PPE (Gloves, Goggles, Lab Coat, N95
Mask if dusty).2.[1] Gently sweep up with a
brush and dustpan (avoid raising dust).3.[1]
Place debris in a solid waste container.4. Wipe
area with a damp paper towel; dispose of towel

as chemical waste.[1]

Liquid Spill

1. Alert nearby personnel.2. Cover with an inert
absorbent (Vermiculite or Universal Spill Pads).
[1] Do not use paper towels alone (acid
degradation).3. Scoop absorbent into a
hazardous waste bag.4. Wash surface with
soap and water.[1][4][5][6]1[7]

Skin Contact

Wash with soap and water for 15 minutes.
Consult SDS.

Eye Contact

Rinse cautiously with water for 15 minutes.[5]
Remove contact lenses.[1][4][5][6][7] Seek

medical attention.

Regulatory Compliance (RCRA & EPA)[1]

While 2-Ethoxy-6-methylbenzoic acid is not typically a "P-listed" or "U-listed" waste (specific

commercial chemical products) under 40 CFR 261.33, it falls under the "Characteristic Waste"

definition if it exhibits corrosivity (D002) in solution or is handled as a general hazardous

organic.[1]

* Waste Code: Most facilities will code this as Non-Regulated Chemical Waste or assign a

state-specific code (e.g., TX-01 in Texas, 141 in California) unless it is mixed with listed
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solvents (e.g., FOO3 for Acetone mixtures).[1]

o Documentation: Always maintain an up-to-date Safety Data Sheet (SDS) in the lab.[1] If a
specific SDS for the ethoxy derivative is unavailable, use the SDS for 2-Methoxy-6-
methylbenzoic acid as a close structural surrogate for hazard estimation, noting the
difference in the alkyl chain.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [Proper Disposal Procedures: 2-Ethoxy-6-methylbenzoic
Acid]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1356715/docs#proper-disposal-procedures-2-ethoxy-
6-methylbenzoic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 8/8 Tech Support


https://www.tcichemicals.com/BE/en/sds/M3208_EU_6N.pdf
https://www.benchchem.com/product/b1356715/docs#proper-disposal-procedures-2-ethoxy-6-methylbenzoic-acid
https://www.benchchem.com/product/b1356715/docs#proper-disposal-procedures-2-ethoxy-6-methylbenzoic-acid
https://www.benchchem.com/product/b1356715/docs#proper-disposal-procedures-2-ethoxy-6-methylbenzoic-acid
https://www.benchchem.com/product/b1356715/docs#proper-disposal-procedures-2-ethoxy-6-methylbenzoic-acid
https://www.benchchem.com/product/b1356715?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1356715?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

